Cas no 1225504-02-8 (1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone)

• Product Name: 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone
• CAS No: 1225504-02-8
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 5291096
• Update Time: 2025-06-08

1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)-2-(methylamino)ethan-1-one
• 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone

• Inchi： 1S/C7H8ClNOS/c1-9-4-5(10)6-2-3-7(8)11-6/h2-3,9H,4H2,1H3
• InChI Key： ZITAHKCJBGBCNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• XLogP3: 2.2
• Topological Polar Surface Area: 57.3

Additional information on 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone

Introduction to 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone (CAS No. 1225504-02-8)

1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone (CAS No. 1225504-02-8) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural and pharmacological properties. This compound, also known as 5-chloro-N-methylthiophene-2-carboxamide, belongs to the class of thiophene derivatives and has been extensively studied for its potential therapeutic applications.

The chemical structure of 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone consists of a thiophene ring substituted with a chlorine atom at the 5-position and an N-methylamino group attached to an ethanone moiety. This unique arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The presence of the thiophene ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with various biological targets.

Recent studies have highlighted the potential of 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone has also been investigated for its potential as an analgesic. A study published in the Pain Research and Management journal reported that this compound effectively reduces pain responses in animal models, making it a potential lead for the development of new pain management therapies. The mechanism of action is believed to involve modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

The pharmacokinetic profile of 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone has also been studied to assess its suitability for clinical applications. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective drug delivery and minimizing adverse effects. These findings support the potential of 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone as a viable candidate for further preclinical and clinical evaluation.

Safety and toxicity assessments are critical aspects of drug development, and several studies have been conducted to evaluate the safety profile of 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone. In vitro and in vivo toxicity studies have shown that this compound exhibits low cytotoxicity and minimal adverse effects at therapeutic concentrations. These results are encouraging and suggest that 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone may have a favorable safety margin, which is essential for its clinical translation.

The synthetic route for producing 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone has been well-documented in the literature. A typical synthesis involves the reaction of 5-chlorothiophene-2-carboxylic acid with methylamine in the presence of a coupling reagent such as EDC or HATU. This method provides a high yield and purity, making it suitable for large-scale production. The availability of efficient synthetic methods is crucial for ensuring consistent supply and quality control during drug development.

In conclusion, 1-(5-Chlorothiophen-2-yl)-2-(methylamino)ethanone (CAS No. 1225504-02-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and analgesic therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various medical conditions.